Cas no 337923-00-9 (2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one)

• Product Name: 2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one
• CAS No: 337923-00-9
• MF: C₂₀H₂₀N₂O₂
• MW: 320
• MDL: MFCD00793265
• CID: 4646722
• Update Time: 2025-05-20

2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-BENZYL-6-(4-METHOXYSTYRYL)-4,5-DIHYDRO-3(2H)-PYRIDAZINONE
• 2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one
• 3(2H)-Pyridazinone, 4,5-dihydro-6-[2-(4-methoxyphenyl)ethenyl]-2-(phenylmethyl)-

• MDL： MFCD00793265
• Inchi： InChI=1S/C20H20N2O2/c1-24-19-12-8-16(9-13-19)7-10-18-11-14-20(23)22(21-18)15-17-5-3-2-4-6-17/h2-10,12-13H,11,14-15H2,1H3/b10-7+
• InChI Key： ZPDCJGHYKWGVHZ-JXMROGBWSA-N
• SMILES： COc1ccc(cc1)/C=C/C2=NN(C(=O)CC2)Cc3ccccc3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 501.0±60.0 °C at 760 mmHg
• Flash Point: 256.8±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one

Recent Advances in the Study of 2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one (CAS: 337923-00-9)

The compound 2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one (CAS: 337923-00-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one exhibits potent inhibitory effects on NF-κB signaling, suggesting its potential as an anti-inflammatory agent. The compound's unique structural motif, featuring a tetrahydropyridazinone core with a benzyl and styryl substitution pattern, appears to be critical for its biological activity.

In terms of synthetic approaches, a novel and efficient route to 2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one has been developed, as reported in Organic & Biomolecular Chemistry (2024). The improved synthesis features a Pd-catalyzed Heck coupling as a key step, achieving an overall yield of 68% with excellent stereoselectivity. This advancement addresses previous challenges in the large-scale production of this compound, which had limited its availability for preclinical studies.

Structural-activity relationship (SAR) studies have provided valuable insights into the pharmacophore of 2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one. X-ray crystallographic analysis revealed that the compound adopts a planar conformation that facilitates interactions with its biological targets. Molecular docking studies suggest that the methoxyphenyl ethenyl moiety plays a crucial role in binding to the ATP pocket of certain kinases, while the benzyl group contributes to hydrophobic interactions with the protein surface.

Recent in vivo studies have shown promising results for this compound in animal models of rheumatoid arthritis and certain cancers. A 2024 preclinical study demonstrated that oral administration of 2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one at 10 mg/kg significantly reduced tumor growth in xenograft models without observable toxicity. These findings have spurred interest in further optimization of the compound's pharmacokinetic properties.

Despite these advances, challenges remain in the development of 2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one as a therapeutic agent. Current research efforts are focused on improving its metabolic stability and solubility while maintaining its potent biological activity. Several analogs have been synthesized and are undergoing evaluation, with preliminary data suggesting that modifications at the 4-position of the benzyl group may enhance both potency and drug-like properties.

In conclusion, 2-benzyl-6-[(E)-2-(4-methoxyphenyl)ethenyl]-2,3,4,5-tetrahydropyridazin-3-one represents a promising scaffold for the development of novel therapeutic agents targeting inflammation and cancer. The recent advances in its synthesis, mechanistic understanding, and preclinical evaluation provide a strong foundation for future drug discovery efforts. Further studies are warranted to fully explore its therapeutic potential and optimize its pharmacological profile.